(4R)-4-Azido-6-fluorospiro[3,4-dihydrochromene-2,1'-cyclobutane]

• IUPAC Name: (4R)-4-azido-6-fluorospiro[3,4-dihydrochromene-2,1'-cyclobutane]
• InChI: InChI=1S/C12H12FN3O/c13-8-2-3-11-9(6-8)10(15-16-14)7-12(17-11)4-1-5-12/h2-3,6,10H,1,4-5,7H2/t10-/m1/s1
• InChI Key: GMOJKZPREQEVOZ-SNVBAGLBSA-N
• Canonical SMILES: C1CC2(C1)CC(C3=C(O2)C=CC(=C3)F)N=[N+]=[N-]
• Isomeric SMILES: C1CC2(C1)C[C@H](C3=C(O2)C=CC(=C3)F)N=[N+]=[N-]
• Molecular Formula: C12H12FN3O
• Molecular Weight: 233.24 g/mol

Description

(4R)-4-Azido-6-fluorospiro[3,4-dihydrochromene-2,1'-cyclobutane] is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a spirocyclic heterocycle that contains both fluorine and azide functional groups. It has been synthesized using various methods, and its mechanism of action and biochemical effects have been studied extensively.

Scientific Research Applications

Synthesis of Novel Compounds

A cornerstone in chemical research involving (4R)-4-Azido-6-fluorospiro[3,4-dihydrochromene-2,1'-cyclobutane] and similar structures is the development of new synthetic methods and novel compounds. For example, research demonstrated the synthesis of antimycobacterial spiro-piperidin-4-ones through 1,3-dipolar cycloaddition, showcasing potent activity against Mycobacterium tuberculosis, highlighting the structure's potential in developing new antimicrobial agents (Kumar et al., 2008). Additionally, the creation of phosphorus-nitrogen compounds featuring spiro structures demonstrates the chemical versatility and potential for generating compounds with significant biological activities, including antimicrobial properties (Elmas et al., 2018).

Biological and Pharmacological Potential

The research into compounds structurally related to (4R)-4-Azido-6-fluorospiro[3,4-dihydrochromene-2,1'-cyclobutane] also extends into exploring their biological and pharmacological activities. The study of spiro compounds in the context of their antimicrobial and potential anticancer activities provides a basis for the development of new therapeutic agents. For instance, the exploration of spiro[pyrrolidin-3,3'-oxindoles] for their high enantiopurity and structural diversity hints at the possibility of discovering novel bioactive molecules with specificity towards certain biological targets (Chen et al., 2009).

Chemical and Physicochemical Studies

Detailed physicochemical analysis and theoretical studies of compounds like (4R)-4-Azido-6-fluorospiro[3,4-dihydrochromene-2,1'-cyclobutane] contribute significantly to understanding their chemical behavior and potential applications. Research focusing on the synthesis, crystal structure, and chemical reactivity of novel dispiro compounds reveals insights into their molecular properties and interactions, which can be pivotal for designing molecules with tailored functionalities (Satheeshkumar et al., 2020).